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Compound of Interest

Compound Name: Cy3B NHS Ester

Cat. No.: B12384938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and data for the dissolution and preparation of Cy3B

N-hydroxysuccinimide (NHS) Ester stock solutions. Cy3B NHS Ester is a bright, photostable,

and water-soluble fluorescent dye commonly used for labeling biomolecules containing primary

amines, such as proteins, antibodies, and amine-modified oligonucleotides.

Quantitative Data Summary
Proper preparation of the dye stock solution is critical for successful conjugation. The following

table summarizes key quantitative data for Cy3B NHS Ester.
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Parameter Value Reference(s)

Molecular Weight 657.21 g/mol [1][2][3]

Excitation Maximum (Abs) 559-560 nm [1][3][4]

Emission Maximum (Em) 571 nm [1][3][4]

Molar Extinction Coefficient 120,000 - 121,000 cm⁻¹M⁻¹ [1][3][4]

Recommended Solvents

Anhydrous Dimethyl Sulfoxide

(DMSO) or Dimethylformamide

(DMF)

[1][3][5]

Storage (Lyophilized) -20°C in the dark, desiccated [1][4][6]

Storage (Stock Solution)

-20°C for up to 2 weeks; -80°C

for up to 6 months. Aliquot to

avoid freeze-thaw cycles.

[5][6]

Experimental Protocol: Preparation of Cy3B NHS
Ester Stock Solution
This protocol outlines the steps for reconstituting lyophilized Cy3B NHS Ester to create a stock

solution. It is crucial to use anhydrous (water-free) solvents, as the NHS ester moiety is

susceptible to hydrolysis.

Materials:

Cy3B NHS Ester, lyophilized powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Microcentrifuge tubes

Pipettes and pipette tips

Vortex mixer

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized Cy3B NHS Ester to warm to room

temperature to prevent condensation of moisture, which can hydrolyze the reactive NHS

ester.

Solvent Addition: Add the appropriate volume of anhydrous DMSO or DMF to the vial to

achieve the desired stock concentration (e.g., 1 mg/mL or 10 mM).[7] A table with pre-

calculated volumes for common concentrations is often provided by the supplier.[8]

Dissolution: Vortex the vial gently until the dye is completely dissolved.[9] Gentle sonication

can be used to aid dissolution if necessary.[9]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the dye, it

is recommended to aliquot the stock solution into single-use microcentrifuge tubes.[5] Store

the aliquots at -20°C for short-term storage (up to 2 weeks) or at -80°C for long-term storage

(up to 6 months).[5][6] Protect the solution from light.[6]

Note: Aqueous solutions of Cy3B NHS ester are not stable and should be used immediately

after preparation; do not store them.[5]
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Preparation

Dissolution

Storage

Start: Lyophilized Cy3B NHS Ester

Equilibrate vial to room temperature

Add anhydrous DMSO or DMF

Vortex/sonicate to dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C, protected from light

End: Ready-to-use stock solution

Click to download full resolution via product page

Caption: Workflow for preparing Cy3B NHS Ester stock solution.
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The utility of Cy3B NHS Ester lies in its ability to covalently label primary amines on target

biomolecules. This is a fundamental reaction in bioconjugation for various applications,

including fluorescence microscopy, flow cytometry, and immunoassays.

Reactants

Conjugation Reaction

Products

Cy3B NHS Ester

Amine-reactive Labeling
(pH 7.5 - 9.0)

Biomolecule with Primary Amine (-NH2)
(e.g., Protein, Antibody)

Fluorescently Labeled Biomolecule
(Cy3B-Biomolecule)

NHS leaving group

Click to download full resolution via product page

Caption: Reaction scheme for labeling biomolecules with Cy3B NHS Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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